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Compound of Interest |

Compound Name: Bruceantinoside A
Cat. No.: B15594177
Get Quote
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IMMEDIATE ACTION: In the absence of a specific Safety Data Sheet (SDS) for
Bruceantinoside A, this compound should be handled with care as a potentially bioactive
substance. The following guidelines are based on general principles of laboratory safety and
information available for structurally related compounds and extracts from its source, Brucea
javanica. All procedures must be conducted in accordance with local institutional and
environmental regulations.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like Bruceantinoside A is a critical component of
laboratory safety and environmental responsibility. While a comprehensive toxicological profile
for Bruceantinoside A is not readily available, information on related compounds and extracts
suggests a cautious approach is warranted.

Chemical and Physical Properties

A summary of the known properties of Bruceantinoside A is provided below. This information
is essential for safe handling and for the accurate labeling of waste containers.
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Property Value

CAS Number 79439-85-3

Molecular Formula C34H46016

Molecular Weight 710.72 g/mol

Appearance Solid (details may vary by batch)

Information not available; empirical testing in

Solubility small quantities with appropriate solvents is
recommended.
Storage Keep in a dry and cool condition.

Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of
Bruceantinoside A. This workflow is designed to minimize exposure and ensure compliance

with standard laboratory safety practices.
1. Personal Protective Equipment (PPE):

» Always wear standard laboratory attire, including a lab coat, safety glasses, and chemical-
resistant gloves, when handling Bruceantinoside A.

2. Decontamination of Small Spills:

» For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

* Wipe the area with a suitable solvent to ensure complete removal.

o Collect all contaminated materials in a sealed container for disposal as chemical waste.
3. Disposal of Unused Material:

» Do not dispose of solid Bruceantinoside A or its solutions down the drain or in regular trash.
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o Collect all waste containing Bruceantinoside A (e.g., unused compound, contaminated
consumables) in a clearly labeled, sealed, and appropriate chemical waste container.

e The label should include "Bruceantinoside A," the CAS number (79439-85-3), and the
approximate quantity.

4. Institutional Waste Management:

» Follow your institution's specific procedures for the disposal of non-hazardous or potentially
bioactive chemical waste.

» Contact your institution's Environmental Health and Safety (EHS) department for guidance
on the proper disposal stream for this type of compound.

While an SDS for the related compound Bruceantin suggests it is not classified as hazardous, it
IS crucial to not extrapolate this to Bruceantinoside A without specific data. Studies on
extracts of Brucea javanica indicate that some extracts have low toxicity at certain doses.
However, as a purified compound, the specific toxicological properties of Bruceantinoside A
are unknown.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Bruceantinoside A.
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Caption: Logical workflow for the safe disposal of Bruceantinoside A.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15594177/docs?utm_src=pdf-body-img#prudent-disposal-procedures-for-bruceantinoside-a
https://www.benchchem.com/product/b15594177/docs?utm_src=pdf-body#prudent-disposal-procedures-for-bruceantinoside-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of Bruceantinoside A, thereby fostering a culture of safety and trust
within the laboratory environment.

 To cite this document: BenchChem. [Prudent Disposal Procedures for Bruceantinoside A].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15594177/docs#prudent-disposal-procedures-for-
bruceantinoside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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